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Introduction

Nickel(ll) oxide (NiO) is a metal oxide of significant interest in materials science, catalysis, and
electronics. It is primarily known as a p-type wide-bandgap semiconductor and a model
antiferromagnetic material.[1][2] NiO typically crystallizes in the rock salt (halite) structure, with
octahedrally coordinated Ni2* and O3~ ions.[3][4][5]

A key characteristic of nickel oxide is the variation in its stoichiometry, which leads to distinct
physical properties, most notably its color. Stoichiometrically correct NiO is green, whereas
non-stoichiometric NiO, which is cation-deficient, appears black.[3][5] This "black nickel oxide"
is the focus of this guide. While sometimes referred to as Niz20s3, this is not confirmed by X-ray
crystallography; it is more accurately described as non-stoichiometric NiO (Ni1-xO).[3][6]
Understanding the precise crystal structure of black nickel oxide is critical for controlling its
electronic and magnetic properties for various applications.

This technical guide provides an in-depth overview of the crystal structure of black nickel oxide
and presents detailed experimental protocols for its comprehensive analysis, intended for
researchers and professionals in materials science and related fields.
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Crystallographic Data

Black nickel oxide, despite its non-stoichiometry, retains the fundamental face-centered cubic
(FCC) lattice of the rock salt structure.[2][7][8] In this arrangement, the nickel and oxygen
atoms form two interpenetrating FCC sublattices. Each ion is surrounded by six ions of the
opposite charge in an octahedral coordination geometry.[4] The non-stoichiometry arises from
vacancies on the Ni2* lattice sites, which are compensated by the formation of Ni* ions to
maintain charge neutrality.

The fundamental crystallographic parameters for nickel oxide are summarized in the table
below. It is important to note that the lattice parameter and density can vary slightly depending
on the synthesis method and the degree of non-stoichiometry.[1][9]

Parameter Value Reference(s)
Crystal System Cubic [41171[10]
Lattice Type Face-centered cubic (FCC) [8][11]

Space Group Fm-3m (No. 225) [4][11]

Lattice Parameter (a) 417A-420A [1][4119][11]
Formula Units (2) 4 [10][11]

Unit Cell Volume ~72.87 A3 [11]
Theoretical Density ~6.80 g/cm?3 [2][10][11]

) N Ni (Wyckoff 4a): (0, 0, 0)O
Atomic Positions [4]
(Wyckoff 4b): (0.5, 0.5, 0.5)

o Ni2*: Octahedral (CN=6)0O2":
Coordination Geometry [31[41[5]
Octahedral (CN=6)

Néel Temperature (Tn) ~523 K [5]

Experimental Protocols for Structural Analysis

A multi-technique approach is essential for a complete structural characterization of black
nickel oxide, encompassing its crystal lattice, morphology, composition, and magnetic ordering.
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Sample Preparation

The structural properties of NiO are highly dependent on the synthesis route. Common
methods include:

o Thermal Decomposition: Pyrolysis of nickel salts like nickel(ll) nitrate or carbonate at
temperatures above 400°C yields NiO powder.[3][5] The resulting powder is often light green
(stoichiometric), but non-stoichiometric black powders can be obtained by heating the metal
in an oxygen atmosphere.[3]

e Sol-Gel Method: This low-temperature method involves creating a gel from nickel precursors
(e.g., nickel acetate) which is then dried and calcined to form nanocrystalline NiO powder.
[12]

e Sputtering: For thin film applications, RF-reactive sputtering from a nickel target in an
oxygen-argon atmosphere is a common technique.[1][9]

X-ray Diffraction (XRD) Analysis
XRD is the primary technique for determining the phase, lattice parameters, and crystallite size

of NiO.[7]

e Principle: XRD utilizes the elastic scattering of X-rays by the ordered atoms in a crystalline
lattice. Constructive interference occurs at specific angles (20) according to Bragg's Law (nA
= 2d sinB), producing a diffraction pattern that is a fingerprint of the crystal structure.

e Detailed Protocol:

[¢]

Sample Preparation: A fine powder of the black nickel oxide sample is uniformly packed
into a sample holder. For thin films, the film is mounted on the diffractometer stage.

[¢]

Instrumentation: A powder X-ray diffractometer (e.g., Bruker D8 Advance, Panalytical
Empyrean) is used.[13][14]

Radiation Source: Monochromatic Cu Ka radiation (A = 1.5406 A) is typically employed.
[12][13]

[¢]
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o Scan Parameters: Data is collected over a 26 range, typically from 20° to 80°, with a step
size of 0.02° and a sufficient dwell time per step to ensure good signal-to-noise ratio.[1]
[13]

o Data Analysis:

» Phase ldentification: The experimental diffraction pattern is compared to standard
reference patterns from the JCPDS-ICDD database (e.g., JCPDS file no. 00-047-1049
or 78-0643) to confirm the cubic NiO phase.[7][15]

» Lattice Parameter Calculation: Precise lattice parameters are determined from the peak
positions using Rietveld refinement analysis.

» Crystallite Size Estimation: The average crystallite size (D) can be estimated from the
broadening of the diffraction peaks using the Debye-Scherrer equation: D = (KA) / (B
cos0), where K is the Scherrer constant (~0.9), A is the X-ray wavelength, and (3 is the
full width at half maximum (FWHM) of a diffraction peak.[7][8]

Electron Microscopy and Spectroscopy

e Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX):

o Principle: SEM provides high-magnification images of the sample's surface morphology,
revealing particle size and shape.[7] EDX analysis, performed concurrently, identifies the
elemental composition of the sample by detecting characteristic X-rays emitted from the
sample under electron beam bombardment.[7]

o Protocol:
= The NiO powder is mounted on an SEM stub using conductive carbon tape.

» The sample is sputter-coated with a thin conductive layer (e.g., gold or carbon) if it is not
sufficiently conductive.

» The sample is imaged in the SEM at various magnifications to observe its morphology.

» EDX spectra are acquired from representative areas to determine the Ni:O atomic ratio,
which is crucial for quantifying the non-stoichiometry in black nickel oxide.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://2024.sci-hub.se/4969/1eb40d551579830d2007ea531a287426/shin2011.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8539864/
https://revroum.lew.ro/wp-content/uploads/2013/4/Art%2007.pdf
https://www.researchgate.net/figure/Shows-the-crystallographic-data-using-analytical-analysis-for-NiO-samples_tbl1_375574527
https://revroum.lew.ro/wp-content/uploads/2013/4/Art%2007.pdf
https://edlib.net/2016/icssccet/ICSSCCET2016168.pdf
https://revroum.lew.ro/wp-content/uploads/2013/4/Art%2007.pdf
https://revroum.lew.ro/wp-content/uploads/2013/4/Art%2007.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15703484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Transmission Electron Microscopy (TEM):

o Principle: TEM offers much higher resolution imaging than SEM, allowing for the
visualization of the crystal lattice itself. Selected Area Electron Diffraction (SAED) provides
diffraction patterns from nanoscale regions, confirming the crystal structure and
orientation.

o Protocol:

A small amount of NiO nanopowder is dispersed in a solvent (e.g., ethanol) and
sonicated.

= A drop of the dispersion is placed onto a carbon-coated TEM grid and allowed to dry.
» The grid is analyzed in a TEM at an accelerating voltage (e.g., 200 kV).

» High-resolution images are taken to observe lattice fringes, and SAED patterns are
recorded. The indexed SAED pattern should correspond to the FCC structure of NiO.

Neutron Diffraction

e Principle: While XRD is sensitive to the electron cloud, neutrons are scattered by atomic
nuclei and also interact with unpaired electron spins. This makes neutron diffraction the
definitive technique for determining magnetic structures. For NiO, it is essential for
characterizing its antiferromagnetic ordering below the Néel temperature (523 K).[5]

e Protocol:

[e]

A powder sample of black nickel oxide is loaded into a sample can (e.g., vanadium).

o

The experiment is conducted at a neutron source (e.g., a nuclear reactor).

[¢]

A full diffraction pattern is collected at a temperature above the Néel temperature (e.g.,
550 K) to determine the nuclear structure.

[¢]

The sample is then cooled to a temperature well below the Néel temperature (e.g., 10 K),
and another diffraction pattern is collected.
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o The low-temperature pattern will contain additional magnetic Bragg peaks. The positions
and intensities of these peaks are used to solve the antiferromagnetic structure of NiO,
confirming the antiparallel alignment of magnetic moments on the Ni sublattice.[5]

Integrated Analysis Workflow

A comprehensive analysis of black nickel oxide requires an integrated workflow where the
results from different techniques are combined to build a complete structural model. The logical

progression of this workflow is illustrated below.

1. Synthesis & Preparation

Sample Synthesis
(e.g., Thermal Decomposition, Sol-Gel)

et

2. Primary Strdctural Analysis

4. Advance;j (Magnetic) Structure

3. Morp;rological & Compositional Anglysis

TEM / SAED Neutron Diffraction

SEM /EDX

Particle Morphology
Elemental Ratio (Ni:O)

5. Final Model

Powder X-Ray Diffraction (XRD)

A4

Antiferromagnetic Spin Order

Nanostructure
Lattice Fringes
Local Crystallinity

Phase ID
Lattice Parameters
Crystallite Size

Comprehensive Structural Model

(Crystallographic, Morphological, Magnetic)

Click to download full resolution via product page

Caption: Integrated workflow for the complete structural characterization of black nickel oxide.
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Conclusion

The structural analysis of black nickel oxide reveals a material that maintains the fundamental
rock salt cubic crystal structure of its stoichiometric counterpart but is defined by cation
vacancies. A thorough characterization is not possible with a single technique. A combination of
X-ray diffraction for primary crystallographic information, electron microscopy (SEM/TEM) with
spectroscopy (EDX) for morphological and compositional analysis, and neutron diffraction for
elucidating its critical antiferromagnetic structure is required. The detailed protocols and
integrated workflow presented in this guide provide a robust framework for researchers to
achieve a comprehensive understanding of this important functional material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8539864/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8539864/
https://www.mdpi.com/2304-6740/11/3/97
https://www.researchgate.net/figure/Shows-the-crystallographic-data-using-analytical-analysis-for-NiO-samples_tbl1_375574527
https://www.benchchem.com/product/b15703484/docs#crystal-structure-analysis-of-black-nickel-oxide-a-technical-guide
https://www.benchchem.com/product/b15703484/docs#crystal-structure-analysis-of-black-nickel-oxide-a-technical-guide
https://www.benchchem.com/product/b15703484/docs#crystal-structure-analysis-of-black-nickel-oxide-a-technical-guide
https://www.benchchem.com/product/b15703484/docs#crystal-structure-analysis-of-black-nickel-oxide-a-technical-guide
https://www.benchchem.com/product/b15703484?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15703484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15703484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

